Cas no 2639464-46-1 (4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
• CAS No: 2639464-46-1
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5642855
• PubChem ID: 165903319
• Update Time: 2025-10-05

4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• EN300-27783098
• 2639464-46-1
• 4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C23H21N3O4/c1-14-10-11-25-21(19(12-24-25)22(27)28)26(14)23(29)30-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-9,12,14,20H,10-11,13H2,1H3,(H,27,28)
• InChI Key： UPCJOSYVASUAIA-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C(=O)O)C=NN2CCC1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

Compound CAS No. 2639464-46-1: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid

The compound with CAS No. 2639464-46-1, named as 4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[1,5-a]pyrimidine core structure. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and a methyl substituent adds unique functional properties to this molecule.

The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine ring system, which is a fused bicyclic structure consisting of a pyrazole and a pyrimidine ring. The Fmoc group attached at the 4-position of the pyrazolo[1,5-a]pyrimidine ring serves as a protective group for the carboxylic acid moiety located at the 3-position. This protective group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The methyl group at the 5-position further modulates the electronic properties of the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The pyrazolo[1,5-a]pyrimidine core is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The Fmoc group not only protects the carboxylic acid during synthesis but also enhances the solubility and stability of the compound in various reaction conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The introduction of the Fmoc group typically involves activation of the carboxylic acid using coupling reagents such as HATU or EDCl in the presence of a base like DIPEA. The methyl substitution can be introduced via alkylation or through directed metallation strategies.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it a promising candidate for use in materials science, particularly in the development of advanced materials for electronics and optoelectronics. The presence of the fluorenyl group contributes to its photoluminescent properties, which can be exploited in light-emitting diodes (LEDs) and other optoelectronic devices.

Furthermore, recent advancements in computational chemistry have enabled detailed studies on the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic attack while maintaining stability under mild conditions.

In conclusion, CAS No. 2639464-46-1, or 4-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, represents a versatile molecule with wide-ranging applications in both chemical synthesis and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers in these fields.